Cas no 101084-64-4 (Benzoic acid, 2-methyl-4,5-dinitro-)

• Product Name: Benzoic acid, 2-methyl-4,5-dinitro-
• CAS No: 101084-64-4
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 3552943
• PubChem ID: 59761726
• Update Time: 2025-04-22

Benzoic acid, 2-methyl-4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-4,5-dinitro-
• 101084-64-4
• 2-methyl-4,5-dinitrobenzoic acid
• MFCD28369237
• LXCHAMABVJFENQ-UHFFFAOYSA-N
• SY351419
• G86477
• SCHEMBL772656

• Inchi： 1S/C8H6N2O6/c1-4-2-6(9(13)14)7(10(15)16)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： LXCHAMABVJFENQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 226.02258592Da
• Monoisotopic Mass: 226.02258592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų